N-(2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-phenylacetamide

• IUPAC Name: N-[2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C21H17ClN4O2/c1-28-21-10-9-19-23-18(13-26(19)25-21)15-7-8-16(22)17(12-15)24-20(27)11-14-5-3-2-4-6-14/h2-10,12-13H,11H2,1H3,(H,24,27)
• InChI Key: ZIROMXPDGYXPEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C=C(N=C2C=C1)C3=CC(=C(C=C3)Cl)NC(=O)CC4=CC=CC=C4
• Molecular Formula: C21H17ClN4O2
• Molecular Weight: 392.8 g/mol

Description

N-(2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-phenylacetamide, also known as CPI-613, is a novel anticancer agent that has shown promising results in preclinical studies. It is a small molecule inhibitor of mitochondrial metabolism that targets the tricarboxylic acid (TCA) cycle and oxidative phosphorylation pathways, which are essential for cancer cell survival and growth.

Scientific Research Applications

Hemodynamic Effects and Cardiovascular Applications

Research into the effects of related compounds on cardiovascular function has shown significant promise. For example, studies have demonstrated that certain imidazo[4,5-b]pyridine derivatives can influence hemodynamic parameters beneficially in patients with acute myocardial infarction. These compounds were observed to reduce preload on the heart and increase cardiac output, suggesting a combined positive-inotropic and vasodilating action, which could be beneficial in treating cardiac insufficiency (Nebel, Sabin, & Surawitzki, 1981; Ruffmann, Mehmel, & Kübler, 1981; Thormann, Kramer, & Schlepper, 1981).

Antitumor Activity and Chemotherapy Enhancement

There's interest in the role of imidazo[4,5-b]pyridine derivatives in cancer treatment, particularly in enhancing the efficacy of chemotherapy. For instance, temozolomide, a compound with a similar imidazole structure, has shown effectiveness in treating progressive low-grade glioma, indicating a potential pathway for related compounds in cancer therapy (Quinn et al., 2003).

Impact on Metabolic Pathways

The metabolism of heterocyclic amines, such as those structurally related to N-(2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-phenylacetamide, has been studied extensively. Research findings suggest significant metabolic activity in humans, with implications for understanding the bioactivation and detoxification processes of such compounds. This research aids in comprehending the metabolic fate of dietary and pharmacological compounds within the human body (Turteltaub et al., 1999).

Neuropharmacological Applications

The exploration of imidazoline and imidazolidinyl compounds in neuropharmacology, particularly their interaction with NMDA receptors, suggests potential applications in treating neurological and psychiatric disorders. Compounds like ketamine, which share functional groups with N-(2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-phenylacetamide, have been studied for their rapid antidepressant effects, offering insights into the therapeutic potential of related molecules in neuropsychiatric treatment (Berman et al., 2000).